Cas no 44391-42-6 ((3R)-butane-1,3-diamine)

• Product Name: (3R)-butane-1,3-diamine
• CAS No: 44391-42-6
• MF: C₄H₁₂N₂
• MW: 88.1514806747437
• MDL: MFCD32277366
• CID: 1516390
• PubChem ID: 92168504
• Update Time: 2025-04-21

(3R)-butane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2,3-Butanediaminium
• (2R,3R)-(-)-2,3-BUTANEDIAMINE
• (3R)-butane-1,3-diamine
• 44391-42-6
• UNII-45P4G56Q8R
• L-1,3-butanediamine
• 1,3-Butanediamine, (R)-
• 1,3-Butanediamine, (R)-(-)-
• Q27891794
• J63.443C
• 45P4G56Q8R
• EN300-2513469
• (R)-1,3-butanediamine
• (R)-Butane-1,3-diamine
• 1,3-Butanediamine, (3R)-

• MDL： MFCD32277366
• Inchi： 1S/C4H12N2/c1-4(6)2-3-5/h4H,2-3,5-6H2,1H3/t4-/m1/s1
• InChI Key： RGTXVXDNHPWPHH-SCSAIBSYSA-N
• SMILES： N[C@H](C)CCN

Computed Properties

• Exact Mass: 88.10016
• Monoisotopic Mass: 90.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3
• XLogP3: -0.9

Experimental Properties

• Boiling Point: 124.5°C at 760 mmHg
• Flash Point: 20.1°C
• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines